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Compound of Interest

Compound Name: Hydramicromelin D

Cat. No.: B1163472 Get Quote

Unveiling Hydramicromelin D: A Technical
Overview
For Researchers, Scientists, and Drug Development Professionals

Hydramicromelin D is a naturally occurring coumarin, a class of compounds widely

recognized for their diverse pharmacological properties. Isolated from the twigs of Micromelum

integerrimum, a plant belonging to the Rutaceae family, this molecule presents a unique

structural framework that warrants further investigation for its potential therapeutic applications.

This technical guide provides a comprehensive overview of the currently available information

on Hydramicromelin D, with a focus on its chemical structure and the broader biological

context of its source.

Chemical Structure and Properties
Hydramicromelin D is characterized by a core coumarin scaffold substituted with a dihydroxy-

lactone ring. Its systematic IUPAC name is 6-[(2R,3S,4S)-3,4-dihydroxy-4-methyl-5-oxooxolan-

2-yl]-7-methoxychromen-2-one.

Table 1: Chemical and Physical Properties of Hydramicromelin D

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1163472?utm_src=pdf-interest
https://www.benchchem.com/product/b1163472?utm_src=pdf-body
https://www.benchchem.com/product/b1163472?utm_src=pdf-body
https://www.benchchem.com/product/b1163472?utm_src=pdf-body
https://www.benchchem.com/product/b1163472?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1163472?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C₁₅H₁₄O₇

Molecular Weight 306.27 g/mol

Canonical SMILES
CC1(C(C(OC1=O)C2=C(C=C3C(=C2)C=CC(=O

)O3)OC)O)O

InChI Key XSUHWPFITUMCFA-IPYPFGDCSA-N

CAS Number 1623437-86-4

The presence of multiple chiral centers and functional groups, including a lactone, hydroxyls,

and a methoxy group, suggests a complex and specific interaction with biological targets. The

stereochemistry of the dihydroxy-lactone moiety is crucial for its three-dimensional

conformation and, consequently, its biological activity.

Biological Context and Potential
While specific biological data for Hydramicromelin D is not extensively documented in publicly

available literature, the genus Micromelum is a known source of bioactive compounds with

significant pharmacological potential. Extracts from Micromelum integerrimum have

demonstrated antitumor activities. Notably, other known coumarins isolated from this plant,

such as micromelin and scopoletin, have been shown to possess antitumor properties.

Furthermore, studies on various species of the Micromelum genus have revealed a range of

biological effects, including cytotoxic, antimicrobial, and anti-inflammatory activities, often

attributed to the coumarin and alkaloid constituents. This broader context suggests that

Hydramicromelin D may also exhibit similar biological activities, making it a person of interest

for further pharmacological screening and investigation.

Due to the lack of specific studies on the biological activity and mechanism of action of

Hydramicromelin D, no signaling pathways or detailed experimental protocols for its biological

evaluation can be provided at this time. The following sections on experimental protocols are

based on general methodologies for the isolation and characterization of natural products from

plant sources.
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Experimental Protocols
The isolation and characterization of Hydramicromelin D would typically follow established

natural product chemistry workflows.

General Workflow for Isolation and Characterization

Caption: General workflow for the isolation and characterization of Hydramicromelin D.

1. Extraction

Objective: To extract a broad range of secondary metabolites from the plant material.

Methodology:

Air-dried and powdered twigs of Micromelum integerrimum are subjected to exhaustive

extraction with a polar solvent such as methanol or ethanol at room temperature.

The solvent is then evaporated under reduced pressure to yield the crude extract.

2. Fractionation

Objective: To separate the crude extract into fractions of varying polarity to simplify

subsequent purification.

Methodology:

The crude extract is suspended in water and sequentially partitioned with solvents of

increasing polarity, such as n-hexane, chloroform, ethyl acetate, and n-butanol.

Each fraction is concentrated, and the fraction containing the compounds of interest

(typically identified by thin-layer chromatography) is selected for further separation.

3. Purification

Objective: To isolate pure Hydramicromelin D from the active fraction.

Methodology:
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The selected fraction is subjected to column chromatography over silica gel, eluting with a

gradient of solvents (e.g., hexane-ethyl acetate or chloroform-methanol).

Fractions are collected and monitored by TLC. Fractions containing the target compound

are combined.

Final purification is achieved using preparative High-Performance Liquid Chromatography

(HPLC) with a suitable column (e.g., C18) and mobile phase.

4. Structural Elucidation

Objective: To determine the precise chemical structure of the isolated compound.

Methodology:

Mass Spectrometry (MS): High-resolution mass spectrometry (HR-MS) is used to

determine the exact molecular weight and elemental composition, allowing for the

deduction of the molecular formula.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: To identify the number and types of protons and their neighboring

environments.

¹³C NMR and DEPT: To determine the number and types of carbon atoms (CH₃, CH₂,

CH, C).

2D NMR (COSY, HSQC, HMBC): To establish the connectivity between protons and

carbons, and to piece together the complete molecular structure.

NOESY: To determine the relative stereochemistry of the molecule.

Future Directions
The unique structure of Hydramicromelin D, coupled with the known biological activities of

other compounds from Micromelum integerrimum, underscores the need for further research.

Future studies should focus on:
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Total Synthesis: The chemical synthesis of Hydramicromelin D would confirm its structure

and provide a source of the compound for extensive biological testing.

Biological Screening: A comprehensive evaluation of Hydramicromelin D's activity against a

panel of cancer cell lines, as well as its potential antimicrobial and anti-inflammatory

properties, is warranted.

Mechanism of Action Studies: Should biological activity be confirmed, subsequent research

should aim to elucidate the molecular targets and signaling pathways modulated by

Hydramicromelin D.

The exploration of novel natural products like Hydramicromelin D is crucial for the discovery

of new therapeutic leads. The information provided in this guide serves as a foundational

resource for researchers dedicated to advancing the field of drug discovery.

To cite this document: BenchChem. [What is the chemical structure of Hydramicromelin D].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1163472#what-is-the-chemical-structure-of-
hydramicromelin-d]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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